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Givinostat Profile and Key Experimental Evidence

The table below summarizes Givinostat's characteristics and findings from key studies that demonstrate its

efficacy.
Aspect Details
Drug Name Givinostat (ITF2357) [1]
Classification Pan-HDAC inhibitor (hydroxamic acid) [2] [3]

Key Approved Indication Duchenne muscular dystrophy (DMD) in patients =6 years (US FDA) [3]

Primary Evidence Model mdx and D2.B10-Dmdmadx/J (D2.B10) mouse models of DMD [4]

| Key Functional Outcomes | * Normalized Strength: Increased maximal normalized grip strength to levels
comparable to healthy mice [4]. * Reduced Fatigability: Improved performance in the "run to exhaustion"
test [4]. « Dose Dependency: Effects on strength and endurance were dose-dependent [4]. | | Key
Histological Outcomes | « Reduced Fibrosis: Effective in reducing fibrotic area in muscle tissue [4]. °

Increased Fiber Size: Promoted an increase in the cross-sectional area (CSA) of muscle fibers [4]. |
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Detailed Experimental Protocols

For researchers seeking to replicate or evaluate the studies, here is a summary of the key methodologies from

the pivotal preclinical trial [4].

e Animal Models: The study used two DMD murine models: C57BL/10ScSn-Dmdmdx/J (mdx) mice
(milder phenotype) and D2.B10-Dmdmdx/J (D2.B10) mice (more severe phenotype, better
recapitulating human disease).

e Treatment Protocol:

o Compound: Givinostat.

Route of Administration: Orally, via diet.

Treatment Duration: 15 weeks.

Doses Tested: 0.5, 1.0, and 5.0 mg/kg/day (D2.B10 mice); 5.0 mg/kg/day (mdx mice).

¢ Functional Assessments:

o Grip Strength Test: Measured the limb force of mice using a specialized meter. Results were
normalized to the animal's body weight to calculate normalized strength.

[e]

o

o

o Run to Exhaustion Test: Mice were run on a treadmill at a constant speed (12 meters/min for
D2.B10; 15 meters/min for mdx) until exhaustion, defined as the inability to avoid electrical
shock.

¢ Histological Analysis:

o Muscle Collection: Hindlimb muscles (e.g., quadriceps, gastrochemius) were collected after
the treatment period.

o Staining and Quantification: Tissue sections were stained with Masson's Trichrome to
visualize collagen deposition (fibrosis) and with Haematoxylin and Eosin (H&E) to measure
the cross-sectional area of muscle fibers and count centralized nuclei.

Mechanism of Action in DMD Pathology

Givinostat's therapeutic effect in DMD stems from its inhibition of overactive HDACs, which disrupts a

cascade of pathological events. The following diagram illustrates this multi-targeted mechanism.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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